(S)-alpha-(2-furanylmethyl)-proline
Overview
Description
“(S)-alpha-(2-furanylmethyl)-proline” is a compound that belongs to the class of organic compounds known as heteroaromatic compounds . These are compounds containing an aromatic ring where a carbon atom is linked to a hetero atom .
Synthesis Analysis
The synthesis of furan-based compounds has been extensively investigated . Among the synthetic approaches, the use of cartridge catalysts such as RANEY® Cu has shown good efficiency in converting HMF to BHMF . The final aim of this investigation was to develop a one-step procedure to achieve 2,5-bis(hydroxymethyl)tetrahydrofuran directly from HMF .Chemical Reactions Analysis
The reactions of furan-based compounds with various amines have been described . The reaction of furanone with primary aliphatic amines, as well as with benzylamine and furfurylamine, proceeds readily with an excess of amine .Scientific Research Applications
- Cytotoxicity : In vitro studies show that the ligand exhibits greater cytotoxic activity against HePG-2 and HCT-116 cell lines compared to the metal complexes .
- The presence of azomethine nitrogen (C=N) in Schiff bases contributes to their binding affinity with metal ions. Furan Schiff base derivatives, including (S)-alpha-(2-furanylmethyl)-proline, have shown promise as bidentate ligands with potential anticancer activity .
- Overexpression of protein phosphatase 5 (PP5) correlates with breast cancer cell development. Researchers have investigated the impact of PP5 overexpression on tumor growth .
- Beyond its biological applications, furan-2-ylmethyl proline is part of the broader furan platform chemicals (FPCs). These compounds, derived from biomass (such as furfural and 5-hydroxymethylfurfural), have diverse uses, including in the manufacture of fuels and plastics .
- Heterocyclic derivatives containing nitrogen and oxygen atoms have therapeutic potential against certain tumors. The furan moiety in (S)-alpha-(2-furanylmethyl)-proline contributes to its biological activity .
- The coordination chemistry of furan-based ligands extends beyond metal complexes. Their stability, flexibility, and diverse donor groups make them valuable in various fields, including catalysis, analytical chemistry, and agrochemicals .
Metal Complexes and Coordination Chemistry
Anticancer Potential
Breast Cancer Research
Furan Platform Chemicals
Therapeutic Potential
Coordination Chemistry and Beyond
Safety and Hazards
Future Directions
Furan-based compounds, also called furanics, have been extensively investigated in the last 10 years as promising building blocks from renewables . They have potential applications in various fields including coordination chemistry, medicinal chemistry, and material sciences . Future developments aim to render these compounds part of the biorefinery market .
properties
IUPAC Name |
(2S)-2-(furan-2-ylmethyl)pyrrolidine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3/c12-9(13)10(4-2-5-11-10)7-8-3-1-6-14-8/h1,3,6,11H,2,4-5,7H2,(H,12,13)/t10-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZSKEZVGMIUIDY-JTQLQIEISA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)(CC2=CC=CO2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@](NC1)(CC2=CC=CO2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-alpha-(2-furanylmethyl)-proline | |
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